N-(2-methoxy-5-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C25H27N3O4/c1-17-10-11-22(32-2)20(14-17)26-25(31)24(30)19-15-28(21-9-5-4-8-18(19)21)16-23(29)27-12-6-3-7-13-27/h4-5,8-11,14-15H,3,6-7,12-13,16H2,1-2H3,(H,26,31)
• InChI Key: IJIHIJDNMGWJSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C25H27N3O4
• Molecular Weight: 433.5 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C25H27N3O4 and its molecular weight is 433.508. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxy-5-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxy-5-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibitory Activities

Compounds with structures similar to the one have been synthesized and evaluated for their inhibition potential against enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. One study found that certain synthesized compounds demonstrated significant inhibitory activities, suggesting potential for designing new therapeutic agents targeting these enzymes (Virk et al., 2018).

Antimicrobial and Antifungal Applications

Research into similar chemical entities has led to the synthesis of novel compounds that exhibit promising antibacterial and antifungal activities against a range of pathogenic microorganisms. For instance, derivatives have been synthesized and characterized, showing considerable efficacy against various bacterial and fungal strains, indicating the potential for developing new antimicrobial agents (Debnath & Ganguly, 2015).

Herbicide Development

Compounds with functionalities similar to the chemical have been investigated for their herbicidal activity. Studies on the metabolism of chloroacetamide herbicides in aquatic systems and their transformation products suggest a pathway that might be relevant for developing more environmentally friendly herbicidal agents with improved efficacy and reduced toxicity (Coleman et al., 2000).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, users should take necessary precautions while handling this compound and ensure adequate safety measures.